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Compound of Interest

Compound Name: 3-Bromoaniline

Cat. No.: B018343

Audience: Researchers, scientists, and drug development professionals.

This guide provides essential safety and logistical information for the proper disposal of 3-
Bromoaniline, ensuring compliance and laboratory safety. The procedures outlined are
designed to offer clear, step-by-step guidance for handling this hazardous chemical waste.

Immediate Safety and Logistical Information

3-Bromoaniline is classified as a hazardous substance that is harmful if swallowed, inhaled, or
comes into contact with skin.[1][2][3] It is also recognized as being toxic to aquatic life with
long-lasting effects.[4] Therefore, it is imperative that 3-Bromoaniline is never disposed of
down the drain or in regular solid waste.[2][5] All waste containing this compound must be
treated as hazardous waste and managed through licensed professional disposal services.[3]

[6]

Chemical waste generators are legally responsible for ensuring that any discarded chemical is
classified correctly and that its disposal adheres to all local, regional, and national hazardous
waste regulations.[1][2][5]

Hazard and Regulatory Data

For logistical planning and safe handling, it is crucial to be aware of the specific hazard
classifications and transportation details for 3-Bromoaniline. The following table summarizes
this key quantitative data.
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Parameter

Value

Source(s)

UN Number

UN2810

[1](21[5]

Proper Shipping Name

TOXIC LIQUID, ORGANIC,
N.O.S. (3-Bromoaniline)

[2](3]

Transport Hazard Class

6.1 (Toxic substances)

[1](21[5]

Packing Group

[1](21[5]

GHS Hazard Statements

H302, H312, H332 (Harmful if

swallowed, in contact with skin,

[11E31[7]

or if inhaled)
H315 (Causes skin irritation) [11[3]
H319 (Causes serious eye
N [11[3]
irritation)
H335 (May cause respiratory
N [11[3]
irritation)
H410 (Very toxic to aquatic life 4]
with long lasting effects)
Physical State Liquid [1]

Appearance

Yellow-orange

[1]

Density

1.58 g/mL at 25 °C

Disposal and Decontamination Protocols

The required method for disposing of 3-Bromoaniline is to use a licensed hazardous waste

management company.[3] The most common and effective disposal technology for

halogenated aromatic compounds is high-temperature incineration equipped with afterburners

and scrubbers to neutralize harmful combustion byproducts like hydrogen halides.[6][8][9]

Operational Protocol for Waste Collection:
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» Containerization: Collect all 3-Bromoaniline waste, including contaminated materials, in a
designated, properly sealed, and compatible container. Do not mix with other waste types
unless explicitly permitted by your institution's environmental health and safety (EHS) office.

[4]

o Labeling: Clearly label the container as "Hazardous Waste" and include the full chemical
name "3-Bromoaniline," the associated hazards (e.g., "Toxic"), and the accumulation start
date.

o Storage: Store the sealed container in a designated, well-ventilated satellite accumulation
area that is away from incompatible materials such as acids, acid anhydrides, and
chloroformates.[1][2]

» Arranging Disposal: Contact your institution's EHS department to arrange for pickup and
disposal by a licensed chemical waste contractor.

Spill Management Protocol:

This protocol is intended for small, manageable spills. For large spills, evacuate the area
immediately and contact your EHS department.

o Ensure Safety: Wear appropriate Personal Protective Equipment (PPE), including nitrile
gloves, safety goggles, a face shield, and a lab coat.[5] If significant vapors are present, use
a respirator with an appropriate filter (e.g., Type ABEK).

o Containment: Prevent the spill from spreading. Do not let the product enter drains.[3][6]

o Absorption: Cover and absorb the spill using an inert, non-combustible absorbent material
such as sand, vermiculite, or silica gel.[2][3][6]

e Collection: Carefully scoop the absorbed material and contaminated debris into a suitable,
sealable container for hazardous waste.[3]

o Decontamination: Clean the spill area thoroughly.

o Final Disposal: Label the container with all spill-related waste as hazardous and arrange for
its disposal through your EHS office.[10]

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://www.benchchem.com/product/b018343?utm_src=pdf-body
https://www.sigmaaldrich.com/sds/aldrich/16230
https://www.benchchem.com/product/b018343?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AAA1366514&productDescription=3-BROMOANILINE+25G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC177210050&productDescription=3-BROMOANILINE+98%25+5ML&vendorId=VN00032119&countryCode=US&language=en
https://msds.nipissingu.ca/Inventory/Home/DownloadFile/1680
https://www.cdhfinechemical.com/images/product/msds/37_33546260_3-BromoAniline-CASNO-591-19-5-MSDS.pdf
https://www.oxfordlabchem.com/msds/(B-01780)%203-BROMO%20ANILINE%2098%20(For%20Synthesis)%20(m-Bromoaniline).pdf
https://www.fishersci.com/store/msds?partNumber=AC177210050&productDescription=3-BROMOANILINE+98%25+5ML&vendorId=VN00032119&countryCode=US&language=en
https://www.cdhfinechemical.com/images/product/msds/37_33546260_3-BromoAniline-CASNO-591-19-5-MSDS.pdf
https://www.oxfordlabchem.com/msds/(B-01780)%203-BROMO%20ANILINE%2098%20(For%20Synthesis)%20(m-Bromoaniline).pdf
https://www.cdhfinechemical.com/images/product/msds/37_33546260_3-BromoAniline-CASNO-591-19-5-MSDS.pdf
https://www.benchchem.com/pdf/In_Depth_Technical_Guide_to_4_Bromo_3_trifluoromethyl_aniline_Safety_Handling_and_Experimental_Protocols.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b018343?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Disposal Workflow Visualization

The following diagram illustrates the decision-making process and procedural flow for the
proper disposal of 3-Bromoaniline waste in a laboratory setting.
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Waste Generation & Handling
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Caption: Workflow for the safe handling and disposal of 3-Bromoaniline waste.

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b018343?utm_src=pdf-body-img
https://www.benchchem.com/product/b018343?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b018343?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

717

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b018343?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

